(2-ethyl-6-methylphenyl)methanol
Description
“(2-ethyl-6-methylphenyl)methanol” is a chemical compound with the molecular formula C10H14O . It is also known as 2-Ethyl-6-methylbenzenemethanol .
Molecular Structure Analysis
The molecular weight of “(2-ethyl-6-methylphenyl)methanol” is 150.22 . The IUPAC Standard InChI is InChI=1S/C10H14O/c1-3-11-8-10-7-5-4-6-9(10)2/h4-7H,3,8H2,1-2H3 .Physical And Chemical Properties Analysis
“(2-ethyl-6-methylphenyl)methanol” has a predicted boiling point of 238.2±8.0 °C and a predicted density of 0.986±0.06 g/cm3 . Its acidity coefficient (pKa) is predicted to be 14.38±0.10 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-ethyl-6-methylphenyl)methanol involves the alkylation of 2,6-dimethylphenol with ethyl bromide followed by reduction of the resulting product with sodium borohydride.", "Starting Materials": [ "2,6-dimethylphenol", "ethyl bromide", "sodium borohydride", "methanol", "diethyl ether", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2,6-dimethylphenol (1.0 g) in methanol (10 mL) and add sodium hydroxide (0.5 g).", "Step 2: Add ethyl bromide (1.2 mL) dropwise to the reaction mixture while stirring at room temperature.", "Step 3: Heat the reaction mixture at reflux for 4 hours.", "Step 4: Cool the reaction mixture and extract the product with diethyl ether (3 x 10 mL).", "Step 5: Combine the organic layers and wash with water (10 mL).", "Step 6: Dry the organic layer over anhydrous sodium sulfate and filter.", "Step 7: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 8: Dissolve the crude product in methanol (10 mL) and add sodium borohydride (0.5 g) slowly while stirring at room temperature.", "Step 9: Heat the reaction mixture at reflux for 4 hours.", "Step 10: Cool the reaction mixture and add hydrochloric acid (10 mL) dropwise to the reaction mixture while stirring.", "Step 11: Extract the product with diethyl ether (3 x 10 mL).", "Step 12: Combine the organic layers and wash with water (10 mL).", "Step 13: Dry the organic layer over anhydrous sodium sulfate and filter.", "Step 14: Concentrate the filtrate under reduced pressure to obtain the pure product." ] } | |
CAS RN |
106976-43-6 |
Product Name |
(2-ethyl-6-methylphenyl)methanol |
Molecular Formula |
C10H14O |
Molecular Weight |
150.2 |
Purity |
95 |
Origin of Product |
United States |
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